Cas no 25496-77-9 (2-Hydroxy-1-phenylethyl acetate)

• Product Name: 2-Hydroxy-1-phenylethyl acetate
• CAS No: 25496-77-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 265193
• PubChem ID: 112060
• Update Time: 2025-04-19

2-Hydroxy-1-phenylethyl acetate Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-1-phenylethyl acetate
• Acetic acid alpha-(hydroxymethyl)benzyl ester
• 1,2-Ethanediol, 1-phenyl-, 1-acetate
• EINECS 247-040-7
• 2-Acetoxy-2-phenylathan-1-ol
• NS00050413
• DTXSID20884485
• 25496-77-9
• (2-hydroxy-1-phenylethyl) acetate
• 10522-02-8
• SCHEMBL8467351

• Inchi： 1S/C10H12O3/c1-8(12)13-10(7-11)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3
• InChI Key： LOLNQOPVHRAGHR-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.147
• Boiling Point: 306.3°Cat760mmHg
• Flash Point: 131.4°C
• Refractive Index: 1.528
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls